![molecular formula C7H5BrFI B3043385 1-(Bromomethyl)-2-fluoro-4-iodobenzene CAS No. 85510-81-2](/img/structure/B3043385.png)
1-(Bromomethyl)-2-fluoro-4-iodobenzene
Overview
Description
“1-(Bromomethyl)-2-fluoro-4-iodobenzene” is a compound that likely contains a benzene ring substituted with a bromomethyl group . It’s used as an intermediate for organic synthesis and pharmaceuticals .
Synthesis Analysis
The synthesis of such compounds often involves bromination reactions . For instance, bromopyrenes, which are similar in structure, are synthesized using bromo-substituted precursors that serve as vital intermediates in synthetic routes . The synthesis of mono-, di-, tri-, and tetrabromopyrene isomers at non-K positions (1-, 3-, 6-, 8-) and nodal positions (2-, 7-) is systematically explored .Molecular Structure Analysis
The molecular structure of “this compound” would likely consist of a benzene ring substituted with a bromomethyl group . The structure of similar compounds has been examined by electron diffraction .Chemical Reactions Analysis
The chemical reactions involving “this compound” likely involve electrophilic aromatic substitution reactions at specific positions . The substitution pattern of bromoderivatives significantly impacts their subsequent functionalisation and properties .Mechanism of Action
The mechanism of action of 1-(Bromomethyl)-2-fluoro-4-iodobenzene is not well understood. However, it is believed to exert its biological activity by interacting with specific targets in the body, such as enzymes, receptors, or DNA.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific target it interacts with. For example, it has been shown to inhibit the activity of certain kinases, which are enzymes that play a crucial role in cell signaling pathways. It has also been shown to exhibit antimicrobial activity against certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-(Bromomethyl)-2-fluoro-4-iodobenzene in lab experiments is its versatility. It can be used as a building block in the synthesis of various biologically active compounds, which makes it a valuable tool in drug discovery. Another advantage is its ease of synthesis, which makes it readily available for research purposes. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.
Future Directions
There are several future directions for the use of 1-(Bromomethyl)-2-fluoro-4-iodobenzene in scientific research. One direction is the development of new biologically active compounds based on this compound as a building block. Another direction is the exploration of its potential as a radiolabeling agent for PET imaging studies. Additionally, further studies are needed to elucidate its mechanism of action and to identify its specific targets in the body.
Scientific Research Applications
1-(Bromomethyl)-2-fluoro-4-iodobenzene has been extensively used in various scientific research applications, particularly in the fields of medicinal chemistry and drug discovery. It is used as a building block in the synthesis of various biologically active compounds, such as kinase inhibitors, antitumor agents, and antimicrobial agents. It has also been used as a radiolabeling agent in PET imaging studies.
properties
IUPAC Name |
1-(bromomethyl)-2-fluoro-4-iodobenzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrFI/c8-4-5-1-2-6(10)3-7(5)9/h1-3H,4H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDARUWWMXLYABC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1I)F)CBr | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrFI | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.92 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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